Tos-Gly-Pro-Arg-ANBA-IPA

• CAS No.: 99700-50-2
• Product Name: Tos-Gly-Pro-Arg-ANBA-IPA
• Molecular Formula: C30H41N9O8S
• Molecular Weight: 687.77
• IUPAC Name: (2S)-N-[(2S)-5-(diaminomethylideneamino)-1-[4-nitro-3-(propan-2-ylcarbamoyl)anilino]-1-oxopentan-2-yl]-1-[2-[(4-methylphenyl)sulfonylamino]acetyl]pyrrolidine-2-carboxamide
• Standard InChI: InChI=1S/C30H41N9O8S/c1-18(2)35-27(41)22-16-20(10-13-24(22)39(44)45)36-28(42)23(6-4-14-33-30(31)32)37-29(43)25-7-5-15-38(25)26(40)17-34-48(46,47)21-11-8-19(3)9-12-21/h8-13,16,18,23,25,34H,4-7,14-15,17H2,1-3H3,(H,35,41)(H,36,42)(H,37,43)(H4,31,32,33)/t23-,25-/m0/s1
• Standard InChIKey: DYZFADUXBXXXMO-ZCYQVOJMSA-N
• SMILES: O=C([C@H]1N(C(CNS(=O)(C2=CC=C(C)C=C2)=O)=O)CCC1)N[C@@H](CCC/N=C(N)\N)C(NC3=CC=C([N+]([O-])=O)C(C(NC(C)C)=O)=C3)=O
• Appearance: Solid powder
• Description: Tos-Gly-Pro-Arg-ANBA-IPA is a chromogenic peptide substrate. Tos-Gly-Pro-Arg-ANBA-IPA is used for the rapid and specific photometric assay of recombinant hirudin (r-hirudin).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Tos-Gly-Pro-Arg-ANBA-IPA; Tos Gly Pro Arg ANBA IPA; Tos Gly Pro Arg ANBA-IPA
• Reference: 1: Hafner G, Fickenscher K, Friesen HJ, Rupprecht HJ, Konheiser U, Ehrenthal W, Lotz J, Prellwitz W. Evaluation of an automated chromogenic substrate assay for the rapid determination of hirudin in plasma. Thromb Res. 1995 Jan 15;77(2):165-73. PubMed PMID: 7740508.
• Last Modified: Aug 20 2021